![molecular formula C15H16BrNO2S B8528778 N-(4'-bromo-[1,1'-biphenyl]-2-yl)propane-2-sulfonamide](/img/structure/B8528778.png)
N-(4'-bromo-[1,1'-biphenyl]-2-yl)propane-2-sulfonamide
Cat. No. B8528778
M. Wt: 354.3 g/mol
InChI Key: QSUNXTFHBBPPNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07642361B2
Procedure details
Add dropwise 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) drop wise (8.76 mL, 56.92 mmol) to a solution of 4′-bromo-biphenyl-2-ylamine (3.53 g, 14.23 mmol) in dichloromethane (50 ml) at 0° C., followed by drop wise addition of isopropylsulfonyl chloride (3.29 mL, 28.46 mmol) and stir the reaction at room temperature for 24 h. Remove solvent under reduce pressure and purify the residue by silica and eluting with ethyl acetate:hexane 1:4 to ethyl acetate to provide the title compound (4.93 g, 98%): Mass spectrum (m/e): 355 (M+1); 353 (M−1); 1HNMR (CDCl3) δ 1.24 (d, 6H, J=6.7 Hz); 3.28 (sep, 1H, J=6.9 Hz); 6.22 (s, 1H); 7.12-7.41 (m, 5H); 7.55-7.68 (m, 3H).
Name
Yield
98%
Identifiers
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REACTION_CXSMILES
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N12CCCN=C1CCCCC2.[Br:12][C:13]1[CH:18]=[CH:17][C:16]([C:19]2[CH:24]=[CH:23][CH:22]=[CH:21][C:20]=2[NH2:25])=[CH:15][CH:14]=1.[CH:26]([S:29](Cl)(=[O:31])=[O:30])([CH3:28])[CH3:27]>ClCCl>[Br:12][C:13]1[CH:14]=[CH:15][C:16]([C:19]2[CH:24]=[CH:23][CH:22]=[CH:21][C:20]=2[NH:25][S:29]([CH:26]([CH3:28])[CH3:27])(=[O:31])=[O:30])=[CH:17][CH:18]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N12CCCCCC2=NCCC1
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Name
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|
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Quantity
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3.53 g
|
|
Type
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reactant
|
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Smiles
|
BrC1=CC=C(C=C1)C1=C(C=CC=C1)N
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Name
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|
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Quantity
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50 mL
|
|
Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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|
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Quantity
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3.29 mL
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Type
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reactant
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Smiles
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C(C)(C)S(=O)(=O)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stir
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the reaction at room temperature for 24 h
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|
Duration
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24 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
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purify the residue by silica
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WASH
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Type
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WASH
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|
Details
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eluting with ethyl acetate:hexane 1:4 to ethyl acetate
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
|
BrC1=CC=C(C=C1)C1=C(C=CC=C1)NS(=O)(=O)C(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.93 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
